![molecular formula C20H25N10NaO10P B1497158 2'-Deoxyguanylyl(3'adagger'5')-2'-deoxyguanosine sodium salt CAS No. 113753-10-9](/img/structure/B1497158.png)
2'-Deoxyguanylyl(3'adagger'5')-2'-deoxyguanosine sodium salt
Overview
Description
2'-Deoxyguanylyl(3'adagger'5')-2'-deoxyguanosine sodium salt, also known as ApG, is a nucleotide analogue that has been extensively studied for its potential use in scientific research. ApG has been found to have a range of biochemical and physiological effects, making it a valuable tool for investigating various cellular processes.
Mechanism of Action
2'-Deoxyguanylyl(3'adagger'5')-2'-deoxyguanosine sodium salt functions as a nucleotide analogue, and is incorporated into RNA molecules in place of guanosine. Once incorporated, this compound can act as a competitive inhibitor of various cellular processes that require guanosine, such as RNA capping and translation initiation.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to inhibit RNA capping in vitro, and to reduce the replication of certain viruses. This compound has also been found to inhibit the proliferation of cancer cells, making it a potential anti-cancer agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2'-Deoxyguanylyl(3'adagger'5')-2'-deoxyguanosine sodium salt is its ability to selectively inhibit RNA capping, without affecting other cellular processes. This makes it a valuable tool for investigating the role of RNA capping in various biological processes. However, one limitation of this compound is its relatively high cost, which may limit its use in some experiments.
Future Directions
There are a number of potential future directions for research involving 2'-Deoxyguanylyl(3'adagger'5')-2'-deoxyguanosine sodium salt. One area of interest is the development of more efficient synthesis methods, which could reduce the cost of this compound and make it more widely available for research. Another area of interest is the development of this compound analogues with improved biochemical and physiological properties, such as increased potency or selectivity. Finally, this compound could be used as a starting point for the development of new anti-cancer agents, based on its ability to inhibit cancer cell proliferation.
Scientific Research Applications
2'-Deoxyguanylyl(3'adagger'5')-2'-deoxyguanosine sodium salt has been used extensively in scientific research as a tool for investigating various cellular processes. It has been found to be particularly useful in the study of RNA capping, a process that involves the addition of a 5'-cap to RNA molecules. This compound has also been used to study the role of RNA capping in viral replication, as well as the mechanisms of translation initiation.
properties
InChI |
InChI=1S/C20H25N10O10P.Na/c21-19-25-15-13(17(33)27-19)23-5-29(15)11-1-7(32)10(39-11)4-37-41(35,36)40-8-2-12(38-9(8)3-31)30-6-24-14-16(30)26-20(22)28-18(14)34;/h5-12,31-32H,1-4H2,(H,35,36)(H3,21,25,27,33)(H3,22,26,28,34); | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSLAZQJHJYIKFQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(OC1N2C=NC3=C2N=C(NC3=O)N)COP(=O)(O)OC4CC(OC4CO)N5C=NC6=C5N=C(NC6=O)N)O.[Na] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N10NaO10P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90585119 | |
Record name | PUBCHEM_16219201 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90585119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
619.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
113753-10-9 | |
Record name | PUBCHEM_16219201 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90585119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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